
In Vitro and In Vivo Toxicological Profile of
Diglyceryl Diisostearate: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Diglyceryl diisostearate

Cat. No.: B15193838 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document summarizes publicly available toxicological data for diglyceryl
diisostearate and related compounds. Specific quantitative data for diglyceryl diisostearate
is limited in the public domain; therefore, much of the toxicological assessment relies on data

from the broader category of glyceryl diesters and structurally similar molecules, as evaluated

by regulatory and safety bodies such as the Cosmetic Ingredient Review (CIR) Expert Panel.

Executive Summary
Diglyceryl diisostearate is a diacylglycerol that functions primarily as a skin-conditioning

agent and emollient in cosmetic formulations. Its safety has been reviewed by the Cosmetic

Ingredient Review (CIR) Expert Panel, which concluded that it is safe for use in cosmetics in

the present practices of use and concentration. The panel's assessment, however, highlights a

concern regarding the potential for 1,2-diester isomers to induce epidermal hyperplasia,

recommending that products be formulated to avoid this effect. This guide provides a

comprehensive overview of the available in vitro and in vivo toxicological data, detailing

experimental methodologies for key toxicological endpoints.
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Property Value

Chemical Name Isooctadecanoic acid, diester with diglycerol

CAS Number 67938-21-0

Molecular Formula C42H82O7 (representative)

Description Viscous liquid

Toxicological Data Summary
The toxicological profile of diglyceryl diisostearate is largely inferred from data on the broader

category of glyceryl diesters. The available information suggests a low order of toxicity.

Acute Oral Toxicity
Specific LD50 values for diglyceryl diisostearate are not readily available in the public

literature. However, for the class of 1,3-diglycerides, there is no evidence of significant acute

toxicity risk. For a related compound, Glyceryl Dilaurate, an acute oral toxicity study in rats

demonstrated an LD50 greater than 5 g/kg.

Test
Substance

Species Route LD50 Classification

Glyceryl Diesters

(general)
- Oral

No significant

acute toxicity
Not Classified

Diacylglycerol Oil Rat Oral > 5,000 mg/kg Not Classified

Dermal and Ocular Irritation
Studies on related glyceryl diesters indicate a low potential for skin and eye irritation.
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Test
Test
Substance

Species
Concentrati
on

Results
Classificati
on

Dermal

Irritation

Glyceryl

Dilaurate
Rabbit -

Mild primary

irritant
Mild Irritant

Foundation

with 1.5%

Glyceryl

Dilaurate

Human 1.5%
Mild skin

irritation
Mild Irritant

Glyceryl

Dibehenate
Human Not specified Not irritating Non-irritant

Eye Irritation

Eye shadow

with 1.5%

Glyceryl

Dilaurate

Human 1.5% Not irritating Non-irritant

Skin Sensitization
No evidence of skin sensitization has been found in animal studies for related compounds.

However, isolated case reports in humans suggest a potential for allergic contact dermatitis to

products containing glyceryl diisostearate.

Test
Test
Substance

Species
Concentrati
on

Results
Classificati
on

Guinea Pig

Maximization

Test

Glyceryl

Dilaurate
Guinea Pig -

Not a

sensitizer

Not a

Sensitizer

Glyceryl

Diisostearate
Guinea Pig 5%

Not a

sensitizer

Not a

Sensitizer

Repeat-Insult

Patch Test

Glyceryl

Dioleate
Human 50% w/w

Not a

sensitizer

Not a

Sensitizer

Genotoxicity
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A representative Diacylglycerol Oil was found to be non-genotoxic in a battery of in vitro and in

vivo assays.

Test Test System
Metabolic
Activation

Results

Ames Test
Salmonella

typhimurium
With and without Non-mutagenic

Chromosomal

Aberration

Chinese Hamster

Lung Cells
With and without Non-clastogenic

Micronucleus Test Rodent Bone Marrow In vivo Non-genotoxic

Experimental Protocols and Methodologies
The following sections detail the standard methodologies for the key toxicological studies cited.

Acute Oral Toxicity (OECD 420: Acute Oral Toxicity -
Fixed Dose Procedure)
This method is designed to assess the acute toxic effects of a substance following a single oral

administration.

Test Animals: Typically, young adult female rats are used.

Procedure: A sighting study is first conducted to determine the appropriate starting dose.

Subsequently, the main study involves dosing groups of animals at one of a series of fixed

dose levels (e.g., 5, 50, 300, 2000 mg/kg). The substance is administered by gavage.

Observations: Animals are observed for mortality, clinical signs of toxicity, and body weight

changes for up to 14 days. A gross necropsy is performed on all animals at the end of the

study.

Endpoint: The test allows for the classification of the substance into a toxicity category based

on the observed effects at the different dose levels.

Acute Dermal Irritation (OECD 404)
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This test evaluates the potential of a substance to cause skin irritation.

Test Animals: Albino rabbits are typically used.

Procedure: A small area of the animal's skin is shaved. 0.5 mL (for liquids) or 0.5 g (for solids

and semi-solids) of the test substance is applied to the skin under a gauze patch. The patch

is removed after a 4-hour exposure period.

Observations: The skin is examined for erythema (redness) and edema (swelling) at 1, 24,

48, and 72 hours after patch removal. The reactions are scored based on a standardized

scale.

Endpoint: The Primary Dermal Irritation Index (PDII) is calculated from the erythema and

edema scores to classify the substance's irritation potential.

Acute Eye Irritation (OECD 405)
This test assesses the potential of a substance to cause eye irritation or damage.

Test Animals: Albino rabbits are typically used.

Procedure: A single dose of the test substance (0.1 mL for liquids or 0.1 g for solids) is

instilled into the conjunctival sac of one eye of the animal. The other eye serves as a control.

Observations: The eyes are examined for effects on the cornea, iris, and conjunctiva at 1,

24, 48, and 72 hours after instillation. Lesions are scored according to a standardized scale.

Endpoint: The scores for corneal opacity, iritis, and conjunctival redness and chemosis are

used to classify the irritancy potential of the substance.

Skin Sensitization (OECD 406: Guinea Pig Maximization
Test)
This test is designed to assess the potential of a substance to induce skin sensitization.

Test Animals: Guinea pigs are used.

Induction Phase:
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Day 0: Intradermal injections of the test substance (with and without Freund's Complete

Adjuvant) and the adjuvant alone are made in the scapular region.

Day 7: Topical application of the test substance to the injection site.

Challenge Phase:

Day 21: A non-irritating concentration of the test substance is applied topically to a naive

site on the flank.

Observations: The challenge sites are observed for erythema and edema at 24 and 48 hours

after patch removal.

Endpoint: The incidence and severity of the skin reactions in the test group are compared to

a control group to determine the sensitization potential.

Bacterial Reverse Mutation Test (OECD 471 - Ames Test)
This in vitro test is used to detect gene mutations.

Test System: Histidine-requiring strains of Salmonella typhimurium and/or tryptophan-

requiring strains of Escherichia coli.

Procedure: The bacterial strains are exposed to the test substance at various concentrations,

both with and without an exogenous metabolic activation system (S9 mix). The mixture is

plated on a minimal agar medium lacking the required amino acid.

Observations: After incubation, the number of revertant colonies (colonies that have mutated

and can now grow in the absence of the amino acid) is counted.

Endpoint: A substance is considered mutagenic if it causes a concentration-related increase

in the number of revertant colonies compared to the solvent control.

Visualizations of Experimental Workflows
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Observation & Scoring

Analysis
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(Albino Rabbit)

Instill Substance into
Conjunctival Sac of One Eye
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(S. typhimurium, E. coli)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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